Cas no 1609407-96-6 ([(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride)

• Product Name: [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride
• CAS No: 1609407-96-6
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 4608818
• Update Time: 2025-06-14

[(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride

• Inchi： 1S/C7H14N2O.ClH/c1-5(2)7-3-6(4-8)10-9-7;/h5-6H,3-4,8H2,1-2H3;1H
• InChI Key： WANHPCAWLROIPZ-UHFFFAOYSA-N
• SMILES： C(C1=NOC(CN)C1)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride

Latest Research on [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride (CAS: 1609407-96-6) in Chemical Biology and Pharmaceutical Applications

The compound [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride (CAS: 1609407-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its isoxazoline scaffold, has demonstrated promising potential in various therapeutic applications, including antimicrobial, anticancer, and neurological drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities in preclinical models.

One of the key areas of investigation has been the antimicrobial properties of [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan biosynthesis. The study also highlighted the compound's low cytotoxicity to mammalian cells, suggesting a favorable safety profile for further development.

In the realm of anticancer research, [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride has shown potential as a modulator of apoptosis pathways. A recent preprint on bioRxiv detailed its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and -9. The study further explored the compound's synergistic effects with conventional chemotherapeutic agents, opening new avenues for combination therapies. Molecular docking simulations suggested that the compound may interact with key proteins in the Bcl-2 family, although further validation is required.

The synthetic accessibility of [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99.5%). The new protocol employs a one-pot cyclization-amination sequence under mild conditions, addressing previous challenges with byproduct formation. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Emerging research has also explored the neurological applications of this compound. Preliminary in vivo studies in rodent models of Parkinson's disease demonstrated neuroprotective effects, potentially through modulation of glutamate receptors. However, these findings remain to be replicated in larger animal models. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies, makes it an interesting candidate for central nervous system-targeted therapies.

Despite these promising developments, challenges remain in the clinical translation of [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride. Current research gaps include comprehensive toxicology profiling, detailed pharmacokinetic studies, and identification of potential off-target effects. Several pharmaceutical companies have reportedly initiated preclinical development programs based on this scaffold, suggesting growing industry interest in its therapeutic potential.

In conclusion, [(3-isopropyl-4,5-dihydro-5-isoxazolyl)methyl]amine hydrochloride represents a versatile chemical scaffold with multiple therapeutic applications. The compound's unique structural features, combined with its diverse biological activities, position it as an important subject for ongoing and future research in chemical biology and drug discovery. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for its potential transition into clinical development.